N-(4-acetylphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C26H21F2N3O3/c1-17(32)20-8-10-23(11-9-20)29-25(33)24-15-31(14-18-4-2-6-21(27)12-18)30-26(24)34-16-19-5-3-7-22(28)13-19/h2-13,15H,14,16H2,1H3,(H,29,33)
• InChI Key: XHIAUEKBBDWDSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(N=C2OCC3=CC(=CC=C3)F)CC4=CC(=CC=C4)F
• Molecular Formula: C26H21F2N3O3
• Molecular Weight: 461.5 g/mol

Description

N-(4-acetylphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H21F2N3O3 and its molecular weight is 461.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of pyrazole derivatives, including structures related to N-(4-acetylphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide, have been extensively studied. These compounds are synthesized through reactions involving acetylacetone or malononitrile with amino pyrazole precursors, yielding various pyrazolo[1,5-a]pyrimidine derivatives. The structural elucidation of these compounds is confirmed through analytical and spectroscopic techniques, including IR, MS, 1H-NMR, and 13C-NMR, highlighting their potential for further biological investigations (Hassan et al., 2014).

Cytotoxic Activities

Several studies have investigated the cytotoxic activities of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives against various cancer cell lines. These studies indicate that these compounds exhibit promising cytotoxic effects against Ehrlich Ascites Carcinoma (EAC) cells and other human cancer cell lines, such as colon HCT116, lung A549, breast MCF-7, and liver HepG2. Such findings suggest the potential of these compounds in the development of new anticancer agents (Hassan et al., 2014); (Hassan et al., 2015).

Antifungal and Antibacterial Activities

Research on pyrazole derivatives also extends to their antifungal and antibacterial properties. Compounds with pyrazole-4-carboxamide scaffolds have shown significant antifungal effects against pathogens such as Rhizoctonia solani, Fusarium graminearum, and Botrytis cinerea. This suggests their potential as agricultural fungicides or pharmaceutical antifungals (Wang et al., 2020).

Antipsychotic Potential

Pyrazole derivatives have been evaluated for their potential as antipsychotic agents. Studies have shown that certain compounds within this class can reduce spontaneous locomotion in animal models without interacting with dopamine receptors, suggesting a novel mechanism of action for antipsychotic drugs (Wise et al., 1987).